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Introduction

Amantadine is a medication used for the treatment of Parkinson's disease and drug-induced
extrapyramidal reactions, and historically as an antiviral agent against influenza A.[1][2]
Therapeutic Drug Monitoring (TDM) of amantadine is crucial for optimizing therapeutic
outcomes and minimizing toxicity, particularly in patients with renal impairment, due to its
narrow therapeutic window.[2] Amantadine-d15, a deuterated analog of amantadine, serves
as an ideal internal standard (IS) for quantitative analysis by liquid chromatography-tandem
mass spectrometry (LC-MS/MS). Its use corrects for variability during sample preparation and
instrumental analysis, ensuring high accuracy and precision.[3][4] This document provides
detailed application notes and protocols for the quantification of amantadine in human plasma
using Amantadine-d15.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of a validated LC-MS/MS
method for the determination of amantadine in human plasma using Amantadine-d15 as an
internal standard.

Table 1: LC-MS/MS Method Parameters
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Parameter Value Reference
Ligquid Chromatography-
Analytical Method Tandem Mass Spectrometry [3]
(LC-MS/MS)
Internal Standard Amantadine-d15 [3]
Linearity Range 50-1500 ng/mL [3]
Lower Limit of Quantification
50 ng/mL [3]
(LLOQ)
Correlation Coefficient (r) > 0.995 [3]
Table 2: Precision and Accuracy of the LC-MS? Method
Quality Intra-day Intra-day Inter-day Inter-day
Control Precision Accuracy Precision Accuracy Reference
Sample (%) (%) (%) (%)
Low
Concentratio <8.0 <8.0 <8.0 <8.0 [3]
n
Medium
Concentratio <8.0 <8.0 <8.0 <8.0 [3]
n
High
Concentratio <8.0 <8.0 <8.0 <8.0 [3]
n
Table 3: Mass Spectrometry Transitions
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Precursor lon Product lon Product lon
Analyte Reference
(m/z) (m/z) - MRM (m/z) - MS?
Amantadine 152.2 135.3 107.4 [3]
Amantadine-d15
167.0 150.3 118.1 [3]

(1S)

Experimental Protocols
Sample Preparation: Protein Precipitation

This protocol describes a simple and rapid method for the extraction of amantadine and

Amantadine-d15 from human plasma.

Materials:

e Human plasma samples

o Amantadine-d15 internal standard working solution

o Acetonitrile (ACN), HPLC grade

e Microcentrifuge tubes (1.5 mL)
o Vortex mixer
e Microcentrifuge

Procedure:

Pipette 100 pL of human plasma into a 1.5 mL microcentrifuge tube.
Add 20 pL of the Amantadine-d15 internal standard working solution.
Add 300 pL of acetonitrile to precipitate plasma proteins.[5]

Vortex the mixture for 1 minute to ensure thorough mixing.[4]
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o Centrifuge the tubes at 13,000 rpm for 10 minutes to pellet the precipitated proteins.[4]
o Carefully transfer the supernatant to a clean tube or a 96-well plate.

« Inject an aliquot of the supernatant into the LC-MS/MS system for analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) Analysis

This protocol outlines the conditions for the chromatographic separation and mass
spectrometric detection of amantadine and Amantadine-d15.

Instrumentation:

e Shimadzu Exion LC-20AD HPLC pump (or equivalent)[3]
 QTRAP 5500 mass spectrometer (or equivalent)[3]

e Agilent Poroshell 120 SB-C18 column (4.6 mm x 50 mm, 2.7 ym)[3]
Chromatographic Conditions:

¢ Mobile Phase A: 0.1% Formic Acid in Water[3]

» Mobile Phase B: Acetonitrile[3]

 Elution: Isocratic[3]

e Composition: 70% Mobile Phase A, 30% Mobile Phase B[3]
e Flow Rate: 0.8 mL/min[3]

e Column Temperature: Ambient

« Injection Volume: 5 pL

Total Run Time: 3 minutes[3]

Mass Spectrometric Conditions:
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lonization Mode: Positive Electrospray lonization (ESI+)

Scan Type: Multiple Reaction Monitoring (MRM) or MS3[3]

Collision Gas: Nitrogen

Optimized Transitions: See Table 3 for precursor and product ions for amantadine and
Amantadine-d15.[3]

Experimental Workflow Visualization

The following diagram illustrates the complete workflow for the therapeutic drug monitoring of
amantadine using Amantadine-d15 as an internal standard.
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Caption: Workflow for Amantadine TDM using LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Monitoring (TDM)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586517#application-of-amantadine-d15-in-
therapeutic-drug-monitoring-tdm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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